Cas no 1806446-70-7 (Methyl 2-(bromomethyl)-6-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Methyl 2-(bromomethyl)-6-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1806446-70-7
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4950872
• Update Time: 2025-10-28

Methyl 2-(bromomethyl)-6-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-6-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H15BrO4/c1-17-11(15)7-6-9-4-3-5-10(8-14)12(9)13(16)18-2/h3-5H,6-8H2,1-2H3
• InChI Key： QEHMNDGJMLITEG-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1C(=O)OC)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6

Additional information on Methyl 2-(bromomethyl)-6-(3-methoxy-3-oxopropyl)benzoate

Comprehensive Overview of Methyl 2-(bromomethyl)-6-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1806446-70-7)

Methyl 2-(bromomethyl)-6-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1806446-70-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its bromomethyl and methoxy-3-oxopropyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique structure enables applications in the design of bioactive molecules, making it a subject of interest for researchers exploring drug discovery and crop protection solutions.

The compound's molecular framework, featuring a benzoate core, allows for selective modifications, which are critical in optimizing structure-activity relationships (SAR). Recent studies highlight its potential in developing small-molecule inhibitors and bioconjugates, aligning with trends in precision medicine and sustainable agriculture. As industries shift toward greener alternatives, Methyl 2-(bromomethyl)-6-(3-methoxy-3-oxopropyl)benzoate is also being evaluated for its compatibility with eco-friendly synthesis protocols, such as microwave-assisted reactions and catalytic transformations.

One of the most searched questions related to this compound is: "What are the applications of Methyl 2-(bromomethyl)-6-(3-methoxy-3-oxopropyl)benzoate in drug development?" Researchers emphasize its role in constructing heterocyclic scaffolds, which are pivotal in designing kinase inhibitors and antiviral agents. Its bromomethyl moiety facilitates cross-coupling reactions, a technique widely used in click chemistry and biomolecular labeling.

Another trending topic is the compound's stability and storage conditions. Methyl 2-(bromomethyl)-6-(3-methoxy-3-oxopropyl)benzoate is typically stored under inert atmospheres at low temperatures to preserve its reactivity. This aligns with broader industry concerns about chemical shelf life and handling safety, which are frequently queried in academic and industrial forums.

From an SEO perspective, keywords like "synthesis of Methyl 2-(bromomethyl)-6-(3-methoxy-3-oxopropyl)benzoate" and "CAS 1806446-70-7 suppliers" rank highly, reflecting user interest in procurement and synthetic methodologies. The compound's niche applications in fluorescence probes and polymeric materials further expand its relevance in interdisciplinary research.

In summary, Methyl 2-(bromomethyl)-6-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1806446-70-7) exemplifies the convergence of innovation and utility in modern chemistry. Its adaptability to diverse synthetic pathways and alignment with green chemistry principles positions it as a valuable asset for future scientific breakthroughs.